N-cyclopentyl-N'-(2-furylmethyl)thiourea

• IUPAC Name: 1-cyclopentyl-3-(furan-2-ylmethyl)thiourea
• InChI: InChI=1S/C11H16N2OS/c15-11(13-9-4-1-2-5-9)12-8-10-6-3-7-14-10/h3,6-7,9H,1-2,4-5,8H2,(H2,12,13,15)
• InChI Key: SRRWLTHMTZCVFR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=S)NCC2=CC=CO2
• Molecular Formula: C11H16N2OS
• DSSTOX Substance ID: DTXSID90973653
• Molecular Weight: 224.32 g/mol
• CAS RN: 5808-01-5

Description

Synthesis Analysis

The synthesis of thiourea derivatives often involves the reaction of amines with isothiocyanates or carbon disulfide. Specific synthesis methods vary depending on the desired thiourea derivative. For example, N-(2,2-Diphenylacetyl)-N′-Substituted Thiourea Derivatives have been synthesized and characterized by reactions involving elemental analyses, IR, and 1H NMR spectroscopy (Mansuroğlu, Arslan, VanDerveer, & Binzet, 2009).

Molecular Structure Analysis

The molecular structure of thiourea derivatives can be complex and varied. For example, N-(2,2-Diphenylacetyl)-N′-(4-chlorophenyl)-thiourea crystallizes in the monoclinic space group P21/c, with its molecular conformation stabilized by an intramolecular hydrogen bond forming a pseudo-six-membered ring (Mansuroğlu et al., 2009).

Chemical Reactions and Properties

Thioureas participate in various chemical reactions. For instance, they can undergo [3+2] cycloaddition with donor-acceptor cyclopropanes, as demonstrated in the synthesis of 2-amino-dihydrothiophenes (Xie et al., 2019). This indicates their versatility in forming complex heterocyclic structures.

Physical Properties Analysis

The physical properties of thioureas like N-cyclopentyl-N'-(2-furylmethyl)thiourea would typically include their crystalline structure, melting points, solubility in various solvents, and stability under different conditions. For instance, specific thioureas have been characterized by single crystal X-ray diffraction to determine their structural properties (Yusof, Jusoh, Khairul, & Yamin, 2010).